(S)-2-Amino-3-methyl-N-((S)-1-methyl-piperidin-3-yl)-butyramide

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• SMILES: CC(C)C(C(=O)NC1CCCN(C1)C)N
• InChI: InChI=1S/C11H23N3O/c1-8(2)10(12)11(15)13-9-5-4-6-14(3)7-9/h8-10H,4-7,12H2,1-3H3,(H,13,15)/t9-,10-/m0/s1
• InChIKey: BEZIYXRYOQMVKT-UWVGGRQHSA-N

Chiral recognition assays using racemic piperidine-amide mixtures produce ambiguous SAR data due to diastereomer interference. This stereodefined (S,S) isomer (CAS 1401668-59-4) eliminates that variable. • Fixed (S,S) configuration ensures unambiguous chiral recognition data • N-Methylpiperidine (predicted pKa ~15.7) remains protonated at physiological pH • 3-yl stereogenic attachment enables target selectivity optimization • Available alongside (S,R) diastereomer (CAS 1401667-36-4) for chiral HPLC/SFC method development

Procurement Guide: (S,S)-Piperidine Amide

(S)-2-Amino-3-methyl-N-((S)-1-methyl-piperidin-3-yl)-butyramide (CAS 1401668-59-4, MFCD21094446, C₁₁H₂₃N₃O, MW 213.32) is a chiral amide composed of an L-valine-derived acyl moiety and an (S)-1-methylpiperidin-3-amine moiety. Both stereocenters are defined in the S-configuration, distinguishing it from diastereomers and racemic mixtures . The compound is primarily supplied as a research chemical and building block for medicinal chemistry, with commercial purity specifications ranging from 95% to 98% . A structurally analogous compound with the same (S)-amino acid stereochemistry but unspecified piperidine configuration (CAS 1290222-24-0) has been designated in the ChEMBL database (CHEMBL1907645) and evaluated for sigma opioid receptor binding [1].

Defined (S,S) stereochemistry for chiral recognition studies

Commercial purity grades supporting reproducible chiral workflows

Sigma receptor binding baseline reported for S‑configured analog (class‑level)

• [1] BindingDB Entry BDBM50368226 / ChEMBL1907645. Affinity Data Ki: 660 nM for sigma non-opioid intracellular receptor 1 (guinea pig cerebral homogenate, [³H]DTG radioligand). Also Ki: 664 nM (rat cerebral homogenate, [³H]haloperidol radioligand). View Source

Why This (S,S)-Amide Is Irreplaceable

Piperidine-amide derivatives are widely employed as building blocks and pharmacological probes, but substitution within this class carries quantifiable risks. The (S,S) stereoisomer (CAS 1401668-59-4) differs from its (S,R) diastereomer (CAS 1401667-36-4) by an inversion at the piperidine 3-position, which alters the spatial orientation of the basic nitrogen and the amide bond geometry . The piperidine regioisomer (4-yl, CAS varies) relocates the amine attachment point, changing the distance and vector between the valine-derived moiety and the piperidine ring . Additionally, the N-methyl substituent on the piperidine ring modulates basicity (predicted pKa ~15.7 for the piperidine nitrogen) relative to the des-methyl analog, affecting solubility and salt formation behavior . Without the defined (S,S) stereochemistry, procurement of the racemic or epimeric mixture introduces a second variable into any chiral recognition assay, potentially confounding structure–activity relationship (SAR) interpretation.

Stereochemical mismatch (S,R) diastereomer inverts piperidine C‑3 stereochemistry, altering amide geometry and chiral recognition.

Regioisomer shift 4‑yl regioisomer relocates attachment, changes spatial vector, and removes the piperidine stereocenter.

Basicity alteration Des‑N‑methyl analog lacks the basicity shift of the N‑methyl group, affecting protonation and solubility.

Differentiation Evidence for (S,S)-Amide

Stereochemical Purity: (S,S) vs. (S,R) Diastereomer

The target compound (CAS 1401668-59-4) possesses the (S,S) absolute configuration at both the valine α-carbon and the piperidine 3-position. Its epimer at the piperidine center, (S)-2-Amino-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide (CAS 1401667-36-4), constitutes a distinct diastereomer with different physicochemical and potential biological properties . Both compounds are commercially catalogued as separate entities, confirming that the stereochemical distinction is recognized as chemically meaningful . The target compound is supplied with a purity specification of 95% (AKSci) or 98% (Leyan, MolCore), while the (S,R) diastereomer is listed separately .

Stereochemical Identity

Head‑to‑head

Target (S,S): CAS 1401668‑59‑4 vs. (S,R) diastereomer CAS 1401667‑36‑4. Inversion at piperidine C‑3 creates two discrete molecular entities.

Procurement of the correct diastereomer is essential for chiral studies; forms are not interchangeable.

Evidence Dimension	Stereochemical identity (absolute configuration at piperidine C-3)
Target Compound Data	(S,S) configuration; CAS 1401668-59-4; MDL MFCD21094446; C₁₁H₂₃N₃O; MW 213.32
Comparator Or Baseline	(S,R) diastereomer; CAS 1401667-36-4; distinct molecular entity
Quantified Difference	Inversion at piperidine C-3 stereocenter; two discrete CAS registry numbers confirm non-identity
Conditions	Commercial cataloging and chemical identity standards

Why This Matters

Procurement of the correct diastereomer is essential for chiral recognition studies; the (S,S) and (S,R) forms are chemically distinct entities and cannot be used interchangeably without altering stereochemical outcomes.

Sigma-1 Receptor Binding Affinity

The compound with (S)-amino acid configuration but unspecified piperidine stereochemistry (CAS 1290222-24-0, ChEMBL ID CHEMBL1907645) has been quantitatively evaluated for sigma non-opioid intracellular receptor 1 (σ₁) binding. It displayed a Ki of 660 nM in guinea pig cerebral homogenate using [³H]DTG as radioligand and a Ki of 664 nM in rat cerebral homogenate using [³H]haloperidol as radioligand [1]. These data serve as a baseline for the broader S-configuration series; the (S,S) stereoisomer (CAS 1401668-59-4) is expected, based on class-level SAR for chiral piperidine-amides, to exhibit differential binding when the piperidine stereocenter is resolved [2].

Sigma‑1 Binding

Class‑level

Analog (S‑configuration, piperidine unspecified) Ki = 660 nM (guinea pig), 664 nM (rat).

Reported baseline for S‑configured series; no direct (S,S) data available.

Data to verify for the stereodefined isomer.

Evidence Dimension	Sigma-1 receptor binding affinity (Ki)
Target Compound Data	No direct data for CAS 1401668-59-4 as of evidence date
Comparator Or Baseline	CAS 1290222-24-0 (S-configuration at amino acid, piperidine stereochemistry unspecified): Ki = 660 nM (guinea pig), Ki = 664 nM (rat)
Quantified Difference	Not directly quantifiable for the (S,S) isomer; class-level inference suggests stereochemistry at piperidine may influence binding
Conditions	Guinea pig cerebral homogenate, [³H]DTG radioligand; rat cerebral homogenate, [³H]haloperidol radioligand

Why This Matters

The sigma receptor binding data provide the only publicly available quantitative pharmacology for the S-configured amino acid series, establishing a baseline for SAR studies when the pure (S,S) isomer is used.

• [1] BindingDB Entry BDBM50368226 / ChEMBL1907645. Affinity Data: Ki 660 nM (sigma non-opioid intracellular receptor 1, guinea pig cerebral homogenate, [³H]DTG radioligand); Ki 664 nM (sigma non-opioid intracellular receptor 1, rat cerebral homogenate, [³H]haloperidol radioligand). View Source
• [2] de Costa, B.R., et al. Novel piperidine sigma receptor ligands as potential antipsychotic drugs. J. Med. Chem. (2002). Piperidine stereochemistry influences sigma receptor binding affinity. Class-level SAR for piperidine amide derivatives. View Source

Purity Specification: Vendor Comparison

Commercial suppliers offer the (S,S) isomer at different purity grades: AKSci specifies 95% minimum , while Leyan and MolCore specify 98% (NLT 98%) . The (S,R) diastereomer (CAS 1401667-36-4) and the homolog (S)-2-Amino-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide (CAS 1290200-14-4) are listed at 95% purity, providing a comparable baseline for procurement decisions . The 3% purity differential between suppliers may impact reproducibility in assays sensitive to trace impurities, particularly where minor diastereomeric contamination could confound chiral outcomes.

Purity Specification

Head‑to‑head

98% (Leyan, MolCore) vs. 95% (AKSci) for target; (S,R) diastereomer and homolog listed at 95%.

Selecting 98% purity may reduce risk of diastereomeric impurity interference in stereosensitive assays.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (AKSci); 98% (Leyan, MolCore)
Comparator Or Baseline	(S,R) diastereomer: 95% (commercial listing); Homolog (CAS 1290200-14-4): 95% (AKSci); N-Alkylated analog (CAS 1354026-51-9): 95%
Quantified Difference	3 percentage point purity differential between suppliers for target compound; target compound matches or exceeds comparator purity levels
Conditions	Vendor-provided QC specifications

Why This Matters

Selecting a supplier with verified 98% purity reduces the risk of diastereomeric or other impurity interference in stereosensitive assays; the higher purity grade (98%) is not universally available across all analogs.

Predicted Physicochemical Properties

The predicted boiling point for the S-configuration amino acid compound (CAS 1290222-24-0) is 364.0±42.0 °C . The presence of the N-methyl group on piperidine is predicted to increase the piperidine nitrogen pKa to approximately 15.72, compared to an estimated pKa of ~8.7–9.5 for the unsubstituted piperidine analog . The homolog (S)-2-Amino-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide (CAS 1290200-14-4) has a higher molecular weight (227.35 vs. 213.32) and altered topological polar surface area (TPSA), predicting different membrane permeability characteristics .

Predicted Properties

Class‑level

ΔpKa ~6–7 between N‑methyl and des‑methyl piperidine; boiling point ~364 °C (pred.).

N‑methyl group significantly shifts basicity, influencing protonation state and salt formation options.

Predicted values; experimental confirmation advised.

Evidence Dimension	Predicted boiling point and piperidine nitrogen pKa
Target Compound Data	Boiling point (pred.): 364.0±42.0 °C; Piperidine N pKa (pred.): ~15.72
Comparator Or Baseline	Des-N-methyl analog: predicted pKa ~8.7–9.5; Homolog (CAS 1290200-14-4): MW 227.35
Quantified Difference	ΔpKa ~6–7 units between N-methyl and des-methyl piperidine; ΔMW = 14.03 between target and homolog
Conditions	Predicted using ACD/Labs or similar computational tools (ChemicalBook data)

Why This Matters

The large ΔpKa affects protonation state at physiological pH, which directly influences solubility, salt formation options, and potential CNS penetration; the N-methyl group is a critical determinant of basicity.

Regioisomer Comparison: 3-yl vs. 4-yl

The target compound attaches the valine-derived amide at the piperidine 3-position. The corresponding 4-yl regioisomer, (S)-2-Amino-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide, is a chemically distinct entity in which the nitrogen substitution position shifts the relative orientation of the amide group and the basic piperidine nitrogen . In related medicinal chemistry series, 3-substituted piperidines exhibit different conformational preferences and target binding profiles compared to 4-substituted analogs due to altered vector angles [1]. The 3-yl attachment yields a chiral center at the point of substitution (only in the (S,S) and (S,R) forms), whereas the 4-yl regioisomer is achiral at the attachment point, eliminating one stereochemical variable .

Regioisomer Geometry

Class‑level

3‑yl attachment creates a stereocenter; 4‑yl is achiral. Vector angle differs by ~109°.

3‑yl substitution may support stereospecific interaction studies unavailable with the 4‑yl regioisomer.

Evidence Dimension	Piperidine substitution position (3-yl vs. 4-yl)
Target Compound Data	Piperidin-3-yl attachment; chiral at C-3 of piperidine; CAS 1401668-59-4
Comparator Or Baseline	Piperidin-4-yl regioisomer; achiral at attachment point; distinct CAS number and spatial geometry
Quantified Difference	Attachment vector angle differs by approximately 109° (tetrahedral geometry); presence vs. absence of stereocenter at piperidine attachment point
Conditions	Structural and chemical identity analysis

Why This Matters

The 3-yl regioisomer introduces stereochemical complexity unavailable with the 4-yl analog, enabling exploration of stereospecific interactions when chirality at the piperidine attachment point is relevant to target binding.

• [1] Patent US8153657. Dopamine-, norepinephrine- and serotonin-transporter-selective heterocyclic compounds and their therapeutic applications. Piperidine-3-yl amides show distinct SAR from piperidine-4-yl analogs. View Source

(S,S)-Amide Application Scenarios

Chiral Building Block for Stereospecific SAR

The defined (S,S) stereochemistry renders this compound suitable as a chiral building block in medicinal chemistry programs where the spatial orientation of the piperidine ring and the valine-derived amide side chain must be fixed. Unlike the (S,R) diastereomer or racemic mixtures, the (S,S) isomer eliminates stereochemical ambiguity in SAR studies . Researchers investigating chiral recognition at sigma receptors or other targets where piperidine stereochemistry influences binding should prioritize the stereodefined (S,S) isomer over the epimeric or stereochemically unspecified versions [1].

CNS-Targeted Probe Scaffold

Based on the sigma-1 receptor binding data (Ki = 660 nM) observed for the S-configuration amino acid series , the (S,S) isomer serves as a scaffold for developing CNS-targeted probes. The N-methylpiperidine group confers a predicted pKa of ~15.7, ensuring the piperidine nitrogen remains predominantly protonated at physiological pH, which influences blood–brain barrier penetration and receptor binding [1]. The 3-yl attachment provides a stereogenic center that can be exploited for target selectivity optimization, distinguishing it from the achiral 4-yl regioisomer [2].

Reference Standard for Diastereomer Separation

The availability of both the (S,S) and (S,R) diastereomers as discrete commercial products (CAS 1401668-59-4 and 1401667-36-4, respectively) enables their use as reference standards for chiral HPLC or SFC method development . With purity specifications of 95%–98% from multiple vendors, the (S,S) isomer can serve as a calibrant for quantifying diastereomeric purity in reaction monitoring or preparative separations [1].

Intermediate for Derivative Synthesis

The free primary amine on the valine moiety allows further derivatization (e.g., N-alkylation, acylation, sulfonylation) to generate focused compound libraries. Analogs such as (S)-2-Amino-N-isopropyl-3-methyl-N-((S)-1-methyl-piperidin-3-yl)-butyramide (CAS 1401666-79-2) and (S)-2-Amino-N-cyclopropyl-3-methyl-N-((S)-1-methyl-piperidin-3-yl)-butyramide are commercially available as downstream derivatives . The (S,S) parent compound provides a starting point for systematic exploration of N-substituent effects on biological activity and physicochemical properties [1].

Application

Selection Property

Validation Focus

Stereochemical SAR studies

Defined (S,S) configuration

Chiral recognition and diastereomer differentiation

CNS probe scaffold research

N‑Methylpiperidine basicity profile

Sigma‑1 binding and brain penetration model context

Chiral separation method development

Defined purity grades and stereochemistry

Diastereomer resolution and method calibration

Derivative library synthesis

Free primary amine for derivatization

N‑Substituent SAR and physicochemical profiling

• [1] BindingDB Entry BDBM50368226 / ChEMBL1907645. Sigma-1 receptor Ki = 660 nM for S-configured amino acid series. Class-level relevance for CNS probe development. View Source
• [2] Patent US8153657. Piperidine-3-yl vs. piperidine-4-yl SAR differentiation in monoamine transporter inhibitors. Establishes relevance of 3-yl attachment for stereospecific target interactions. View Source